Cas no 67845-79-8 (o-Aminophenol sulfate)

• Product Name: o-Aminophenol sulfate
• CAS No: 67845-79-8
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• MDL: MFCD00050842
• CID: 58649
• Update Time: 2025-09-28

o-Aminophenol sulfate Chemical and Physical Properties

Names and Identifiers

• o-Aminophenol sulfate
• 2-Aminophenol hemisulfate
• 2-Aminophenol Hemisulfate Salt
• Bis[(2-hydroxyphenyl)ammonium] sulphate
• (2-hydroxyphenyl)ammonium sulfate
• Bis(2-aminophenyl) sulfate
• Sulfuric acid bis(2-aminophenyl) ester

• MDL： MFCD00050842
• Inchi： 1S/2C6H7NO.H2O4S/c2*7-5-3-1-2-4-6(5)8;1-5(2,3)4/h2*1-4,8H,7H2;(H2,1,2,3,4)
• InChI Key： SHUIDGXTJAQFJO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.C1(C(O)=CC=CC=1)N.C1(N)=CC=CC=C1O

Computed Properties

• Exact Mass: 316.07300
• Monoisotopic Mass: 314.057257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: >360°C
• Boiling Point: 609.7 °C at 760 mmHg
• Flash Point: 609.7 °C at 760 mmHg
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• PSA: 175.48000
• LogP: 3.53920
• Vapor Pressure: No data available

o-Aminophenol sulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on o-Aminophenol sulfate

Professional Introduction to o-Aminophenol Sulfate (CAS No. 67845-79-8)

The compound o-Aminophenol sulfate, identified by the Chemical Abstracts Service Number (CAS No.) 67845-79-8, is a significant intermediate in the field of chemical and pharmaceutical research. This compound, belonging to the class of sulfated aminophenols, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and material science. Its unique structural properties make it a valuable reagent in various biochemical and industrial processes.

In recent years, the study of o-Aminophenol sulfate has been extensively explored for its potential in pharmaceutical applications. Research has highlighted its role as a precursor in the synthesis of various therapeutic agents, including analgesics and anti-inflammatory drugs. The sulfation of the amine group enhances its solubility and reactivity, making it an ideal candidate for further functionalization in drug design.

One of the most compelling aspects of o-Aminophenol sulfate is its utility in the development of advanced materials. Researchers have leveraged its chemical properties to create novel polymers and coatings with enhanced durability and functionality. These materials find applications in electronics, textiles, and aerospace industries, where high-performance properties are critical.

The latest advancements in synthetic methodologies have further expanded the scope of o-Aminophenol sulfate applications. Techniques such as catalytic sulfonation and asymmetric synthesis have enabled the production of derivatives with tailored properties. These derivatives are being investigated for their potential in creating more efficient catalysts and biodegradable materials.

The compound's role in biotechnology has also been a focal point of recent research. Studies have demonstrated its effectiveness as a chelating agent in metal-organic frameworks (MOFs), which are increasingly used for gas storage and separation technologies. The ability of o-Aminophenol sulfate to coordinate with metal ions makes it a promising candidate for developing innovative MOF structures.

In addition to its industrial applications, o-Aminophenol sulfate has shown promise in environmental science. Researchers are exploring its use as a corrosion inhibitor and a component in eco-friendly cleaning agents. Its sulfated structure contributes to its ability to bind with metal ions, effectively reducing corrosion on metal surfaces and enhancing cleaning efficiency without harsh chemicals.

The synthesis of o-Aminophenol sulfate involves carefully controlled chemical reactions to ensure high purity and yield. Modern synthetic routes often employ green chemistry principles, minimizing waste and energy consumption. These sustainable practices align with global efforts to reduce the environmental impact of chemical manufacturing processes.

The future prospects for o-Aminophenol sulfate are vast, with ongoing research focusing on expanding its applications in nanotechnology and biomedicine. The compound's ability to form stable complexes with biological molecules makes it an attractive candidate for drug delivery systems and diagnostic tools. As our understanding of its properties grows, so does its potential to revolutionize multiple industries.

In conclusion, o-Aminophenol sulfate (CAS No. 67845-79-8) is a multifaceted compound with significant implications across various scientific disciplines. Its versatility in pharmaceuticals, materials science, biotechnology, and environmental science underscores its importance as a research subject and industrial product. As new methodologies continue to emerge, the applications of this compound are expected to expand even further, driving innovation and progress in multiple sectors.